Cas no 2137426-34-5 (Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)-)

• Product Name: Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)-
• CAS No: 2137426-34-5
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5287424
• Update Time: 2025-06-09

Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)-

• Inchi： 1S/C9H17ClO/c1-2-8(7-10)6-9-4-3-5-11-9/h8-9H,2-7H2,1H3/t8?,9-/m0/s1
• InChI Key： OXBBISFBKVHAMC-GKAPJAKFSA-N
• SMILES： O1CCC[C@H]1CC(CCl)CC

Additional information on Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)-

Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)- (CAS No. 2137426-34-5): A Comprehensive Overview in Modern Chemical Research

Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)-, identified by its unique CAS No. 2137426-34-5, represents a compound of significant interest in the realm of synthetic organic chemistry and pharmaceutical research. This tetrahydrofuran derivative, characterized by its specific stereochemistry and functional groups, has garnered attention due to its potential applications in the development of novel bioactive molecules. The compound's structure, featuring a chiral center at the (2S)-configuration, makes it a valuable scaffold for exploring enantioselective synthesis and pharmacological interactions.

The (2S)-configuration of the molecule is particularly noteworthy, as it introduces a degree of stereoselectivity that is crucial in medicinal chemistry. Chiral compounds often exhibit distinct biological activities depending on their stereochemical orientation, making the precise control of such centers indispensable in drug design. The presence of a chloromethyl substituent at the second carbon of the butyl chain further enhances the compound's reactivity, enabling diverse functionalization strategies that can be exploited in synthetic pathways.

In recent years, there has been growing interest in tetrahydrofuran derivatives due to their versatile structural framework and potential biological properties. These compounds have been explored as intermediates in the synthesis of various pharmacologically relevant molecules, including those targeting neurological disorders, infectious diseases, and metabolic conditions. The specific arrangement of atoms in Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)- allows for selective modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The chloromethyl group serves as a reactive handle for further derivatization, enabling chemists to introduce additional functional moieties such as amine groups for peptide coupling or hydroxyl groups for etherification reactions. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify a core structure while maintaining stereochemical integrity is paramount.

Recent advancements in synthetic methodologies have further highlighted the utility of Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)-. Techniques such as asymmetric hydrogenation and enantioselective epoxide ring-opening have been employed to construct the desired stereochemical configuration with high precision. These methods not only enhance the yield and purity of the compound but also provide scalable routes for its production on an industrial level.

The pharmaceutical industry has shown particular interest in chiral tetrahydrofuran derivatives due to their role as key intermediates in several drug classes. For instance, compounds with similar structural motifs have been investigated for their potential antiviral and anti-inflammatory properties. The stereochemistry of Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)- aligns well with these efforts, offering a promising platform for developing next-generation therapeutics.

In addition to its pharmaceutical applications, this compound has also attracted attention from researchers working in materials science. The unique combination of functional groups and stereochemistry makes it a candidate for designing novel polymers or liquid crystals with tailored properties. Such materials could find applications in electronics, optoelectronics, or even biodegradable plastics.

The synthesis of Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)- involves several key steps that highlight modern organic chemistry techniques. Starting from commercially available precursors, the process typically involves ring closure reactions to form the tetrahydrofuran core followed by selective functionalization to introduce the (2S)-configuration and the chloromethyl group. Catalytic hydrogenation and chiral auxiliaries play crucial roles in ensuring high enantiomeric purity throughout the synthesis.

As research continues to evolve, new applications for Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)- are likely to emerge. Collaborative efforts between academia and industry will be essential in exploring its full potential across different domains of chemical science. The compound's unique structural features and reactivity make it a cornerstone for innovation in both drug discovery and advanced material design.

In conclusion,Furan, 2-[2-(chloromethyl)butyl]tetrahydro-, (2S)-, with its CAS No. 2137426-34-5, stands as a testament to the ingenuity of modern synthetic chemistry. Its applications span across pharmaceuticals and materials science, driven by its versatile structure and functional groups. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.